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Compound of Interest

Compound Name: Isonicotinic acid N-oxide

Cat. No.: B076485

For Researchers, Scientists, and Drug Development Professionals
Introduction

Isonicotinic acid N-oxide (CAS No. 13602-12-5) is a pyridine derivative utilized in various
research and pharmaceutical applications, noted for its potential antimicrobial and
antitubercular properties.[1] Proper handling and storage are critical to ensure the integrity of
the compound and the safety of laboratory personnel. This document provides detailed
procedures for the safe handling and storage of Isonicotinic acid N-oxide.

Chemical and Physical Properties

Isonicotinic acid N-oxide is typically a slightly beige or white to off-white crystalline solid.[1][2]
[3][4] It is very soluble in water.[2]
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Property Value Reference
CAS Number 13602-12-5 [2][3][4]
Molecular Formula C6H5NO3 [2][3]
Molecular Weight 139.11 g/mol [2][5]
Slightly beige to white/off-white
Appearance ) [L1[2113]14]
powder/solid
Melting Point 269 - 298 °C [2][4][5]
Solubility Very soluble in water [2]
Stable under normal
. temperatures and pressures.
Stability o [2][5][6]
[2][5] Stability is reported to be
> 1 year.[6]
pKa 3.66 [2]

Experimental Protocols
Protocol 1: General Handling and Use

This protocol outlines the standard procedure for handling Isonicotinic acid N-oxide in a

laboratory setting.

1. Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or glasses.[2]

o Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[2]

o Body Protection: Wear a lab coat or appropriate protective clothing to minimize skin contact.

[2]

o Respiratory Protection: Under normal use conditions with adequate ventilation, no

respiratory protection is typically needed.[3][5] However, if workplace conditions warrant, a

respirator program that meets OSHA or equivalent standards must be followed.[2]
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2. Handling Procedure:

o Work in a well-ventilated area.[7]

e Avoid contact with eyes, skin, and clothing.[2][7]

» Avoid ingestion and inhalation.[2]

e Wash hands thoroughly after handling.[2][7]

e Do not eat, drink, or smoke in the handling area.[7]

e Minimize dust generation and accumulation.[7]

Protocol 2: Storage

This protocol describes the appropriate conditions for the long-term and short-term storage of
Isonicotinic acid N-oxide.

1. Storage Conditions:

e Store in a cool, dry place.[2][7]

o Keep the container tightly closed when not in use.[2][3][7]

o Store in a well-ventilated area away from incompatible substances.[7]

e Some suppliers recommend a storage temperature of -20°C for the powder form.[8]
2. Incompatible Materials:

e Strong oxidizing agents.[2][5]

e May also have violent reactions with reducing agents and acids.[9]

Protocol 3: Spill and Emergency Procedures

This protocol details the steps to be taken in the event of a spill or accidental exposure.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://aksci.com/sds/J95355_SDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9711420_EN.htm
https://aksci.com/sds/J95355_SDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9711420_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB9711420_EN.htm
https://aksci.com/sds/J95355_SDS.pdf
https://aksci.com/sds/J95355_SDS.pdf
https://aksci.com/sds/J95355_SDS.pdf
https://www.benchchem.com/product/b076485?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB9711420_EN.htm
https://aksci.com/sds/J95355_SDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9711420_EN.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02425~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2016:24:01~~Isonicotinic%20acid%20N-oxide~~
https://aksci.com/sds/J95355_SDS.pdf
https://aksci.com/sds/J95355_SDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-B1061/Nicotinic-acid-N-oxide-SDS-MedChemExpress.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9711420_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAL0242509&productDescription=ISONICOTINIC+AC+N-OXID+99%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-0759-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDU0Nzh8YXBwbGljYXRpb24vcGRmfGFEZ3lMMmd5TWk4NU1UZzBOamMzTVRrNU9UQXlMMU5FUWw4d056VTVYMGRDWDBWT0xuQmtaZ3wyMzhhNDA2MTFmYTYwNGZlY2M1ODVlYjAwYzliZDk1NDg5YmI3NzE1ZDA0MzQxN2RiODZkZmEwMzVkMmE5YmU1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

. Spill Cleanup:
Ensure adequate ventilation and wear appropriate PPE.[7]
Clean up spills immediately.[2]

For small spills, sweep up or absorb with inert material and place into a suitable container for
disposal.[3][7]

Avoid dust formation.[3]
Do not let the product enter drains or waterways.[7]
. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.[2][3][7]

Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical aid.[2][3][7]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid immediately.[2][3][7]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Get medical
aid immediately.[2]

. Fire Fighting:

Use an extinguishing agent most appropriate to extinguish the fire, such as water spray, dry
chemical, carbon dioxide, or chemical foam.[2][7]

During a fire, irritating and highly toxic gases may be generated by thermal decomposition or
combustion.[2]

Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective
gear.[2]
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Visualized Workflows
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Caption: Workflow for the safe handling of Isonicotinic acid N-oxide.

Emergency Response Protocol for Isonicotinic Acid N-Oxide
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Caption: Emergency response protocol for spills and personal exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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